Cas no 158195-40-5 (Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)-)

• Product Name: Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)-
• CAS No: 158195-40-5
• MF: C₂₉H₃₃BrN₂O
• MW: 505.4891269207
• MDL: MFCD06799017
• CID: 108041
• PubChem ID: 16213750
• Update Time: 2025-04-18

Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)- Chemical and Physical Properties

Names and Identifiers

• Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)-
• 4-[(R)-[(2S,4S,5R)-1-benzyl-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-prop-2-enoxymethyl]quinoline,bromide
• O-allyl-N-benzylcinchondinium bromide
• (8α,9R)-1-benzyl-9-(prop-2-en-1-yloxy)cinchonan-1-ium bromide
• O-ALLYL-N-BENZYLCINCHONIDINIUM BROMIDE
• J-009480
• SCHEMBL1801089
• 158195-40-5
• PMBXATROGBSNCU-PCOYAJJYSA-M
• 4-[(R)-[(2S,4S,5R)-1-benzyl-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-prop-2-enoxymethyl]quinoline;bromide
• DTXSID70584105

• MDL： MFCD06799017
• Inchi： 1S/C29H33N2O.BrH/c1-3-18-32-29(26-14-16-30-27-13-9-8-12-25(26)27)28-19-24-15-17-31(28,21-23(24)4-2)20-22-10-6-5-7-11-22;/h3-14,16,23-24,28-29H,1-2,15,17-21H2;1H/q+1;/p-1/t23-,24-,28-,29+,31?;/m0./s1
• InChI Key： PMBXATROGBSNCU-PCOYAJJYSA-M
• SMILES： [Br-].O(CC=C)[C@H](C1C=CN=C2C=CC=CC=12)[C@@H]1C[C@@H]2CC[N+]1(CC1C=CC=CC=1)C[C@@H]2C=C

Computed Properties

• Exact Mass: 504.17763g/mol
• Monoisotopic Mass: 504.17763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 643
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 140-144 °C (dec.)(lit.)
• PSA: 22.12000
• LogP: 3.05270
• Solubility: Not determined

Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids Cinchona alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids